![molecular formula C12H12F3N3O4 B6161596 3-[(2-methoxyethoxy)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid CAS No. 1639262-05-7](/img/no-structure.png)
3-[(2-methoxyethoxy)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
Overview
Description
The compound “3-[(2-methoxyethoxy)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid” is a heterocyclic compound . It belongs to the class of triazoles, which are nitrogenous heterocyclic moieties containing two carbon and three nitrogen atoms . Triazoles are known for their versatile biological activities and are present as a central structural component in a number of drug classes .
Synthesis Analysis
The synthesis of triazole derivatives, including “this compound”, often involves the use of α-keto acids and 2-hydrazinopyridines . Another approach involves the use of trifluoromethylpyridine (TFMP) and its intermediates . The exact synthesis process for this specific compound is not detailed in the available literature.Molecular Structure Analysis
The molecular structure of this compound includes a triazole ring fused with a pyridine ring . The triazole ring contains two carbon and three nitrogen atoms . The compound also contains a carboxylic acid group and a trifluoromethyl group .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(2-methoxyethoxy)methyl]-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid involves the reaction of 2-methoxyethanol with 2-bromoethyl trifluoromethylpyridine-3-carboxylate to form 3-[(2-methoxyethoxy)methyl]-5-(trifluoromethyl)pyridine. This intermediate is then reacted with sodium azide and copper sulfate to form the triazole ring. Finally, the carboxylic acid group is introduced through a reaction with chloroacetic acid.", "Starting Materials": [ "2-methoxyethanol", "2-bromoethyl trifluoromethylpyridine-3-carboxylate", "sodium azide", "copper sulfate", "chloroacetic acid" ], "Reaction": [ "2-methoxyethanol is reacted with 2-bromoethyl trifluoromethylpyridine-3-carboxylate in the presence of a base such as potassium carbonate to form 3-[(2-methoxyethoxy)methyl]-5-(trifluoromethyl)pyridine.", "The intermediate is then reacted with sodium azide and copper sulfate in a solvent such as dimethylformamide to form the triazole ring.", "Finally, the carboxylic acid group is introduced through a reaction with chloroacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide and a catalyst such as 4-dimethylaminopyridine." ] } | |
| 1639262-05-7 | |
Molecular Formula |
C12H12F3N3O4 |
Molecular Weight |
319.2 |
Purity |
95 |
Origin of Product |
United States |
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